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Compound Name: Glycolaldehyde

Cat. No.: B1209225

An In-depth Technical Guide on the Structure and Chemical Properties of Glycolaldehyde

Introduction

Glycolaldehyde (IUPAC name: 2-hydroxyacetaldehyde) is the simplest monosaccharide, a
diose, with the chemical formula C2H402.[1][2][3] It is the smallest possible molecule containing
both an aldehyde (-CHO) and a hydroxyl (-OH) group, rendering it a highly reactive and
versatile chemical.[2][3] This bifunctionality underpins its significance as a fundamental
metabolite in various biological pathways, a key intermediate in organic synthesis, and a
molecule of interest in prebiotic chemistry and astrochemistry.[1][3][4] Although it conforms to
the general formula for carbohydrates, Cn(H20)n, it is not strictly considered a saccharide.[2]
Glycolaldehyde is typically supplied as a white, transparent solid and is known to have a
sweet taste.[1][2] Its presence has been confirmed in organisms from bacteria to humans and
even in the interstellar medium, highlighting its ubiquitous nature.[2][3] This guide provides a
comprehensive overview of its structure, chemical properties, biological roles, and relevant
experimental protocols for researchers, scientists, and drug development professionals.

Structure and Forms
Glycolaldehyde's structure is dynamic and highly dependent on its physical state.

e Gas Phase: In the gaseous state, it exists as a simple monomer.[2] Computational studies
show it can adopt several torsional conformers, with the cis-cis structure being the most
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stable due to intramolecular hydrogen bonding between the hydroxyl hydrogen and the
carbonyl oxygen.[4][5]

Solid and Liquid States: As a solid or molten liquid, glycolaldehyde primarily exists as a
cyclic dimer, specifically 1,4-dioxane-2,5-diol.[2][4] This dimerization occurs through
intermolecular hydrogen bonds.[4]

Aqueous Solution: In water, glycolaldehyde is present as a complex, rapidly interconverting
equilibrium mixture of at least four species: the free aldehyde (monomer), the hydrated
monomer (gem-diol), and cyclic dimers.[2][3] It is infinitely soluble in water due to extensive
hydrogen bonding.[4]
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Figure 1: Structural forms of glycolaldehyde in different physical states.

Chemical and Physical Properties

Identifiers

Identifier Value Reference
2-hydroxyacetaldehyde /

IUPAC Name [11[2]
Hydroxyethanal

CAS Number 141-46-8 [1][2]

PubChem CID 756 [1]

ChEBI ID 17071 2]

SMILES C(C=0)0 [1]
INChl=1S/C2H402/c3-1-2-

InChl [11[2]
4/h1,4H,2H2
WGCNASOHLSPBMP-

InChiKey [1][2]

UHFFFAOYSA-N

Physicochemical Data
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Property Value Reference
Molecular Formula C2H402 [1]

Molar Mass 60.05 g/mol [1][2]
Appearance Tra.nsparent colorless/white 2]

solid

Melting Point 97 °C (207 °F; 370 K) [11[2]
Boiling Point 131.3 °C (268.3 °F; 404.4 K) [21[4]
Density 1.065 g/mL [2]

Vapor Pressure 4.97 mmHg [1]

Solubility in Water

Infinitely soluble / ~725 g/L

[3]4]

log P

-1.2

[4]

E ic and Tl hemical

Data Type

Value | Observation

Reference

1H NMR (D20)

Resonances at 4.9 ppm
(triplet, C1 of hydrate) and 3.3
ppm (doublet, C2 of hydrate).

[6]

13C NMR

Data available via Madison

Metabolomics Consortium.

IR Spectroscopy

Spectra have been interpreted

in terms of monomeric

molecules in the vapor phase.

[5]

Mass Spectrometry

Fragmentation of the dimeric
form occurs via isomerization

of the molecular ion.

[8]

Standard Enthalpy of
Formation (Gas, 298 K)

—317.50 = 0.90 kJ/mol

[4]

Proton Affinity (PA)

779.8 kd mol~1 (Calculated)

[°]
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Reactivity and Chemical Properties

The bifunctional nature of glycolaldehyde governs its reactivity.[3][4]

o Condensation Reactions: It can undergo self-condensation, a key step in the formose
reaction where two formaldehyde molecules first form glycolaldehyde, which then converts

to glyceraldehyde and subsequently to larger sugars.[2][4] This reaction is considered
significant in prebiotic chemistry for the formation of biological building blocks like ribose.[2]

e Reduction: The aldehyde group can be reduced to produce ethylene glycol.[4]

» Reactions with Amines: It readily reacts with amines to form imines and other nitrogen-
containing compounds.[4]

o Tautomerization: In acidic or basic solution, it undergoes reversible tautomerization to form
(2)-1,2-ethenediol.[1][2]

o Stability: Glycolaldehyde is relatively stable under standard conditions but may decompose
above 140°C via retro-aldol cleavage to formaldehyde.[4] It can react violently with strong
oxidizing agents, bases, and acids.[10]

Biological Role and Signaling Pathways

Glycolaldehyde is a fundamental metabolite found in all eukaryotes.[4] It is primarily located in
the mitochondria and is involved in several key metabolic pathways.[4]

Metabolic Origins

Glycolaldehyde is produced endogenously from several sources:[3][11]

o Pentose Phosphate Shunt: It is transferred by thiamine pyrophosphate during this pathway.
[2]

o Alternate Glycolysis: It can be formed by the action of ketolase on fructose 1,6-bisphosphate.

[2]

o Purine Catabolism: The breakdown of purines leads to the formation of glycolureate, which is
hydrolyzed to yield glycolaldehyde.[2]
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» Glycine Degradation: It can be formed from the amino acid glycine.[11]
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Ketolase Hydrolysis

Figure 2: Key metabolic pathways for the endogenous production of glycolaldehyde.

Role as an Advanced Glycation End Product (AGE)
Precursor

Glycolaldehyde is a highly reactive precursor of Advanced Glycation End Products (AGES).
[12][13] AGEs are formed through non-enzymatic reactions between sugars or reactive
aldehydes and proteins, lipids, or nucleic acids.[12] Glycolaldehyde has a protein glycation
reactivity reported to be 20,000-fold higher than that of glucose.[12] The accumulation of AGEs
is implicated in the pathology of various diseases, including diabetes, renal disease, and
atherosclerosis.[12][14]

Glycolaldehyde-derived AGEs interact with the Receptor for Advanced Glycation End
Products (RAGE), a multi-ligand cell surface receptor.[12][14] This interaction triggers a
signaling cascade that promotes cellular dysfunction. In vascular smooth muscle cells, for
instance, this signaling leads to increased expression of adhesion molecules like VCAM-1 and
ICAM-1, contributing to vascular inflammation.[14] The pathway involves the production of
intracellular Reactive Oxygen Species (ROS) and the activation of downstream signaling
kinases such as MAPK and the transcription factor NF-kB.[14]
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Figure 3: Glycolaldehyde-induced AGE-RAGE signaling pathway leading to vascular
inflammation.

Experimental Protocols
Synthesis: Hydroformylation of Formaldehyde

A primary industrial method for synthesizing glycolaldehyde is the hydroformylation of
formaldehyde.[15][16] This process involves the reaction of formaldehyde with synthesis gas (a
mixture of carbon monoxide and hydrogen) in the presence of a catalyst.[15]

Methodology:

+ Reactants: Formaldehyde (source can be formalin or paraformaldehyde), Carbon Monoxide
(CO), and Hydrogen (H2).[15]
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Catalyst System: A rhodium-based catalyst is typically used for its high activity and
selectivity.[15][16] The system comprises a rhodium source (e.g., HRh(CO)(PPhs)s3) and a
fluorophosphite ligand (e.g., 2,2'-ethylidenebis(4,6-di-tert-butylphenyl) fluorophosphite).[15]
[17]

Solvent: A suitable hydroformylation solvent such as N-methyl-2-pyrrolidinone is used.[15]

Reaction Conditions: The reaction is carried out in a high-pressure autoclave. Typical
conditions include temperatures of 100-120°C and pressures of 8-12.5 MPa.[16][17] The
ratio of H2 to CO can be varied.[15]

Procedure: The autoclave is charged with formaldehyde, solvent, and the catalyst system. It
is then pressurized with the CO/H2 mixture and heated to the target temperature for a set
duration (e.g., 2 hours).[15][17]

Analysis: Upon completion, the product mixture is analyzed to determine the conversion of
formaldehyde and the selectivity to glycolaldehyde.[15] High selectivity to glycolaldehyde
(up to 99.2%) has been reported using this method.[15]
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Figure 4: General experimental workflow for the synthesis of glycolaldehyde via
hydroformylation.
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Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

While traditional methods like HPLC and NMR can be used, they often suffer from low
selectivity for glycolaldehyde in complex mixtures.[18][19] A validated, rapid, and precise
method using GC-MS has been developed for its quantification.[18]

Methodology:

o Sample Preparation: The aqueous sample containing glycolaldehyde is diluted 100-fold in
acetonitrile (ACN). An internal standard (IS), such as 10% dimethyl sulfoxide (DMSO) in
water, is added.[19] For a 10 mL final volume, 100 pL of the sample and 50 pL of the IS are
added to ACN.[19]

o GC System: A gas chromatograph equipped with a mass spectrometer detector is used.

» Capillary Column: A free-fatty acid polyethylene glycol (FFAP) capillary stationary phase is
used for optimal separation.[18]

e GC Parameters:

o

Injection Volume: 1 pL.[18]

[¢]

Split Ratio: 50:1.[18]

[¢]

Mobile Phase Flow Rate: 2 mL/min.[18]

o

Oven Temperature Program:

= |nitial temperature: 80°C.[18]

» Thermal gradient: Ramp at 60°C/min.[18]

» Final temperature: 220°C.[18]

e Quantification: The concentration of glycolaldehyde is determined using calibration curves
(internal, external, or standard addition).[18]
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¢ Performance: This method is rapid (run time of 5.3 min), accurate (>90%), and precise (<4%
RSD), with a limit of detection (LOD) of 0.104 g/L.[18]
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Figure 5: Experimental workflow for the GC-MS analysis of glycolaldehyde.

Safety and Handling
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Glycolaldehyde is a combustible solid.[10] While it does not meet the criteria for classification
under GHS for most reports, some data indicates it may cause an allergic skin reaction.[1][10]

e Handling: Use in a well-ventilated place.[20] Avoid dust formation and contact with skin and
eyes.[20]

o Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-
impermeable gloves (tested to EN 374), and appropriate protective clothing.[20] Respiratory
protection (particulate filter) may be necessary if dust is formed.[20]

o Storage: Store in a dry, cool, and well-ventilated place.[10][21]

» Incompatibilities: Avoid strong oxidizing agents, acids, and bases, with which it can react
violently.[10]

o Fire: Use dry chemical, COz, water spray, or alcohol-resistant foam as extinguishing agents.
[22] Hazardous combustion products include carbon monoxide and carbon dioxide.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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